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Synthesis of a C18H32N203S Biotin Analogue
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Compound of Interest

Compound Name: C18H32N203S

Cat. No.: B12619155

The synthesis of biotin analogues often involves modifications to the valeric acid side chain, the
ureido ring, or the thiophene ring. To achieve the target molecular formula of C18H32N203S, a
likely modification would be the elongation of the valeric acid side chain.

A plausible synthetic route could involve the coupling of biotin with a long-chain amine or
alcohol. For instance, reacting the carboxylic acid group of biotin with an amino-containing
linker.

Generalized Synthetic Workflow

 To cite this document: BenchChem. [Synthesis of a C18H32N203S Biotin Analogue].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12619155#c18h32n203s-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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